Cas no 1507697-02-0 (3-cyclobutyl-4,4,4-trifluorobutanoic acid)

• Product Name: 3-cyclobutyl-4,4,4-trifluorobutanoic acid
• CAS No: 1507697-02-0
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 6343602
• PubChem ID: 80486979
• Update Time: 2024-01-12

3-cyclobutyl-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-4,4,4-trifluorobutanoic acid
• EN300-1931396
• AKOS019050858
• 1507697-02-0

• Inchi： 1S/C8H11F3O2/c9-8(10,11)6(4-7(12)13)5-2-1-3-5/h5-6H,1-4H2,(H,12,13)
• InChI Key： OWFSMUOITBHJRT-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1CCC1)(F)F

Computed Properties

• Exact Mass: 196.07111408g/mol
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids